Cas no 150584-61-5 (7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 150584-61-5
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 2108322
• Update Time: 2025-06-25

7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,2-dihydro-2-oxo-3-Quinolinecarboxylic acid
• 7-CHLORO-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLIC ACID
• ZB1320
• 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C10H6ClNO3/c11-6-2-1-5-3-7(10(14)15)9(13)12-8(5)4-6/h1-4H,(H,12,13)(H,14,15)
• InChI Key： MDDGCCOBFVLFDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)O)C(NC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

Comprehensive Overview of 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 150584-61-5)

7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 150584-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinoline derivative is characterized by a chloro-substituted quinoline core, which is further functionalized with a carboxylic acid group at the 3-position. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid has increased, driven by its relevance in drug discovery and material science. Researchers are particularly interested in its role as a building block for antibacterial agents and anti-inflammatory drugs, aligning with the growing global focus on combating antibiotic resistance and chronic inflammatory conditions. The compound's CAS No. 150584-61-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in modern synthetic chemistry.

One of the key advantages of 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is its stability under various reaction conditions, making it suitable for multi-step synthetic processes. Its quinoline scaffold is a common motif in many FDA-approved drugs, which has spurred further investigation into its derivatives. For instance, the compound's ability to act as a precursor for heterocyclic compounds has been explored in the context of developing novel kinase inhibitors, a hot topic in cancer research.

From an industrial perspective, the synthesis and purification of CAS No. 150584-61-5 require precise control to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing the stringent quality standards demanded by pharmaceutical applications. The compound's molecular weight and solubility profile are also critical parameters for researchers optimizing its use in drug formulations.

Environmental and safety considerations are equally important when working with 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize exposure. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are increasingly prioritized by both regulators and consumers.

In summary, 7-Chloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 150584-61-5) is a compound of significant scientific and industrial interest. Its applications span from pharmaceutical intermediates to material science, reflecting its versatility. As research continues to uncover new uses for this molecule, its relevance in addressing contemporary challenges in healthcare and technology is expected to grow.